Cas no 871691-09-7 ((5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane)

• Product Name: (5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane
• CAS No: 871691-09-7
• MF: C₇H₃BrF₄S
• MW: 275.06133389473
• CID: 6938417
• PubChem ID: 168438507
• Update Time: 2025-05-06

(5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 871691-09-7
• (5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane

• Inchi： 1S/C7H3BrF4S/c8-4-1-2-5(9)6(3-4)13-7(10,11)12/h1-3H
• InChI Key： JILGSBWJHZGQKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)SC(F)(F)F)F

Computed Properties

• Exact Mass: 273.90750Da
• Monoisotopic Mass: 273.90750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų